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Cat. No.: B075600

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Rhenium oxide (ReOx) catalysts investigated
through in-situ X-ray Photoelectron Spectroscopy (XPS) during various catalytic reactions. It is
designed to offer researchers and scientists an objective overview of the performance and
surface chemistry of these catalysts under reaction conditions, with a focus on experimental
data and methodologies.

Ethylene Partial Oxidation

Rhenium-based catalysts have been explored as promoters or active phases for the partial
oxidation of ethylene to ethylene oxide. In-situ XPS studies have been instrumental in
identifying the active rhenium species under reaction conditions.

While direct quantitative comparisons with other catalysts under identical in-situ XPS conditions
are limited in the published literature, the following table summarizes the key findings for
Rhenium oxide catalysts from seminal studies.
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Catalyst Reaction
System Conditions

Key In-Situ Implied Active
L . Reference
XPS Findings Species

0.3 mbar (02 +
Cz2Ha), 350 °C

Rhenium Foil

The active

surface consists

mainly of Re2+

and small

amounts of Re4+

species. No bulk-

stable oxides

(Re207, ReOs3, Re2* and Re**
ReO2) were species [Hiz]
observed during

the reaction.

Re207 forms on

the surface when

the catalyst is

cooled and

inactive.

The in-situ XPS findings suggest a dynamic surface where higher oxidation states of rhenium

are reduced to lower oxidation states under reaction conditions, which then act as the catalytic

sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075600#in-situ-xps-analysis-of-rhenium-oxide-
catalysts-during-reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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